Cas no 1869602-98-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1869602-98-1
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 5283795
• Update Time: 2025-07-31

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C6H13NO4S/c1-10-5-4-11-3-2-6(5)12(7,8)9/h5-6H,2-4H2,1H3,(H2,7,8,9)
• InChI Key： LZLMCYDHJZVEKG-UHFFFAOYSA-N
• SMILES： O(C1COCCC1S(=O)(=O)N)C

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1869602-98-1: A Comprehensive Overview

The compound with CAS No. 1869602-98-1, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a significant advancement in the field of chemical synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential applications across various industries. Recent studies have highlighted its role in enhancing the performance of advanced materials, particularly in the development of high-strength composites and lightweight alloys.

Structural Analysis and Synthesis Methods

The molecular structure of CAS No. 1869602-98-1 is characterized by a complex arrangement of functional groups, which contribute to its exceptional chemical stability and reactivity. Researchers have employed cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its structural details. The synthesis process involves a multi-step reaction pathway, incorporating both organic and inorganic precursors, which ensures high purity and consistency in the final product.

Applications in Materials Science

Recent breakthroughs in materials science have underscored the potential of CAS No. 1869602-98-1 as a key component in the development of advanced composites. These composites exhibit superior mechanical properties, including enhanced tensile strength and thermal resistance, making them ideal for aerospace and automotive applications. Additionally, this compound has shown promise in the formulation of lightweight alloys, which are critical for reducing energy consumption in transportation systems.

Environmental Impact and Sustainability

As sustainability becomes a paramount concern, researchers have focused on assessing the environmental impact of CAS No. 1869602-98-1. Studies indicate that its production process generates minimal waste and emits fewer greenhouse gases compared to traditional methods. Furthermore, the compound's biodegradability has been tested under various conditions, revealing favorable results that align with global efforts to promote eco-friendly materials.

Future Directions and Research Opportunities

The future of CAS No. 1869602-98-1 lies in exploring its potential applications beyond current boundaries. Ongoing research is focused on optimizing its synthesis process to achieve higher yields and lower production costs. Additionally, investigations into its compatibility with other materials are expected to unlock new possibilities in fields such as electronics and biomedical engineering.